Cas no 675148-94-4 (Benzoic acid, 4-[(5-methyl-2-phenyl-4-oxazolyl)methoxy]-, methyl ester)

Benzoic acid, 4-[(5-methyl-2-phenyl-4-oxazolyl)methoxy]-, methyl ester structure
675148-94-4 structure
Product Name:Benzoic acid, 4-[(5-methyl-2-phenyl-4-oxazolyl)methoxy]-, methyl ester
CAS No:675148-94-4
MF:C19H17NO4
MW:323.342585325241
CID:1724188
PubChem ID:11461459
Update Time:2025-04-21

Benzoic acid, 4-[(5-methyl-2-phenyl-4-oxazolyl)methoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(5-methyl-2-phenyl-4-oxazolyl)methoxy]-, methyl ester
    • methyl 4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]benzoate
    • SCHEMBL3278854
    • 4-(5-methyl-2-phenyl-oxazol-4-ylmethoxy)-benzoic acid methyl ester
    • BZSMPUXWDXTDPB-UHFFFAOYSA-N
    • 4-(5-methyl-2-phenyl-oxazol-4-ylmethoxy) benzoic acid methyl ester
    • DB-343351
    • 675148-94-4
    • Inchi: 1S/C19H17NO4/c1-13-17(20-18(24-13)14-6-4-3-5-7-14)12-23-16-10-8-15(9-11-16)19(21)22-2/h3-11H,12H2,1-2H3
    • InChI Key: BZSMPUXWDXTDPB-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(COC2C=CC(C(=O)OC)=CC=2)=C1C

Computed Properties

  • Exact Mass: 323.11581
  • Monoisotopic Mass: 323.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.56
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